![molecular formula C22H26N4O3 B3813525 N-{4-[acetyl(methyl)amino]phenyl}-2-[(2S)-2-benzyl-3-oxopiperazin-1-yl]acetamide](/img/structure/B3813525.png)
N-{4-[acetyl(methyl)amino]phenyl}-2-[(2S)-2-benzyl-3-oxopiperazin-1-yl]acetamide
Overview
Description
N-{4-[acetyl(methyl)amino]phenyl}-2-[(2S)-2-benzyl-3-oxopiperazin-1-yl]acetamide, commonly known as AMN082, is a selective agonist for metabotropic glutamate receptor 7 (mGluR7). This compound has attracted significant attention from the scientific community due to its potential therapeutic applications in various neurological and psychiatric disorders.
Mechanism of Action
AMN082 exerts its effects by selectively activating N-{4-[acetyl(methyl)amino]phenyl}-2-[(2S)-2-benzyl-3-oxopiperazin-1-yl]acetamide, a G protein-coupled receptor that is predominantly expressed in the central nervous system. Activation of this compound leads to the inhibition of neurotransmitter release, particularly glutamate, which is involved in various neurological and psychiatric disorders. The inhibition of glutamate release by AMN082 is believed to underlie its therapeutic effects in these disorders.
Biochemical and Physiological Effects
AMN082 has been shown to have various biochemical and physiological effects in animal models. The compound has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in neuronal survival, growth, and plasticity. In addition, AMN082 has been shown to increase the levels of gamma-aminobutyric acid (GABA), an inhibitory neurotransmitter that is involved in anxiety and depression. AMN082 has also been found to decrease the levels of dopamine, a neurotransmitter that is involved in schizophrenia.
Advantages and Limitations for Lab Experiments
AMN082 has several advantages for lab experiments. The compound is highly selective for N-{4-[acetyl(methyl)amino]phenyl}-2-[(2S)-2-benzyl-3-oxopiperazin-1-yl]acetamide and does not activate other mGluRs or ionotropic glutamate receptors. This selectivity allows researchers to study the specific effects of this compound activation without interference from other receptors. In addition, AMN082 is stable and can be easily synthesized in the lab.
One limitation of AMN082 is that it has poor solubility in water, which can make it difficult to administer in animal models. Researchers have overcome this limitation by using various solvents such as dimethyl sulfoxide (DMSO) and cyclodextrins to improve the solubility of the compound.
Future Directions
There are several future directions for the study of AMN082. One area of research is the development of more potent and selective N-{4-[acetyl(methyl)amino]phenyl}-2-[(2S)-2-benzyl-3-oxopiperazin-1-yl]acetamide agonists that can be used in clinical trials. Another area of research is the investigation of the long-term effects of AMN082 on neuronal function and plasticity. Finally, the therapeutic potential of AMN082 in various neurological and psychiatric disorders needs to be further explored in preclinical and clinical studies.
Scientific Research Applications
AMN082 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders such as anxiety, depression, and schizophrenia. The compound has been shown to have anxiolytic and antidepressant effects in animal models, and it has also been found to improve cognitive function in rats. In addition, AMN082 has been shown to have antipsychotic effects in animal models of schizophrenia.
properties
IUPAC Name |
N-[4-[acetyl(methyl)amino]phenyl]-2-[(2S)-2-benzyl-3-oxopiperazin-1-yl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O3/c1-16(27)25(2)19-10-8-18(9-11-19)24-21(28)15-26-13-12-23-22(29)20(26)14-17-6-4-3-5-7-17/h3-11,20H,12-15H2,1-2H3,(H,23,29)(H,24,28)/t20-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZZMKIXMWSXGAR-FQEVSTJZSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(C)C1=CC=C(C=C1)NC(=O)CN2CCNC(=O)C2CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N(C)C1=CC=C(C=C1)NC(=O)CN2CCNC(=O)[C@@H]2CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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